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Compound of Interest

Compound Name: DS18561882

Cat. No.: B607206 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This document provides a comprehensive, step-by-step guide for the

safe disposal of DS18561882, a potent and isozyme-selective MTHFD2 inhibitor. Adherence to

these procedures is critical for minimizing risks associated with this research chemical.

Safety and Handling Precautions
Before initiating any disposal procedures, it is crucial to consult the Safety Data Sheet (SDS)

for DS18561882. While a specific, publicly available SDS for DS18561882 is not readily found,

general safety protocols for handling potent research compounds should be strictly followed.

Always wear appropriate personal protective equipment (PPE), including a lab coat, safety

glasses with side shields, and chemical-resistant gloves. All handling of the solid compound or

its solutions should be performed in a well-ventilated area, preferably within a chemical fume

hood, to avoid inhalation of dust or aerosols.

Quantitative Data Summary
For clarity and ease of reference, the following table summarizes key quantitative data related

to DS18561882, gathered from supplier information and relevant research.
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Parameter Value Notes

CAS Number 2227149-22-4
A unique identifier for the

chemical substance.

Molecular Formula C₂₈H₃₁F₃N₄O₆S

Molecular Weight 608.63 g/mol

Solubility Soluble in DMSO
Prepare solutions in a fume

hood.

Storage Store at -20°C for long-term
Follow supplier

recommendations for stability.

Step-by-Step Disposal Protocol
The disposal of DS18561882 and its contaminated materials must be managed as hazardous

chemical waste. Do not dispose of this compound down the drain or in regular solid waste.

Experimental Protocol for Disposal:

Decontamination of Labware:

All glassware and equipment that have come into contact with DS18561882 must be

decontaminated.

Rinse the contaminated items three times with a suitable solvent in which DS18561882 is

soluble, such as ethanol or acetone.

Collect the solvent rinsate in a designated, properly labeled hazardous waste container.

After the solvent rinse, wash the labware with soap and water.

Disposal of Solid Waste:

Place any unused or expired solid DS18561882 in a clearly labeled, sealed container

designated for solid chemical waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b607206?utm_src=pdf-body
https://www.benchchem.com/product/b607206?utm_src=pdf-body
https://www.benchchem.com/product/b607206?utm_src=pdf-body
https://www.benchchem.com/product/b607206?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607206?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contaminated consumables such as gloves, weighing paper, and pipette tips should be

collected in a separate, sealed plastic bag or container also labeled as hazardous

chemical waste.

Disposal of Liquid Waste:

Collect all solutions containing DS18561882, including the solvent rinsate from

decontamination, in a compatible, leak-proof, and clearly labeled hazardous waste

container.

Ensure the waste container is appropriate for the solvents used (e.g., a glass container for

organic solvents).

Do not mix incompatible waste streams.

Waste Labeling and Storage:

Clearly label all waste containers with "Hazardous Waste," the full chemical name

"DS18561882," the approximate concentration and quantity, and the date.

Store the waste containers in a designated, secure, and well-ventilated secondary

containment area, away from incompatible materials, until collection by your institution's

environmental health and safety (EHS) department.

Arranging for Pickup:

Contact your institution's EHS department to schedule a pickup for the hazardous waste.

Follow their specific procedures for waste manifest and collection.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of DS18561882.
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DS18561882 Disposal Workflow

Start: Handling DS18561882

Wear Appropriate PPE Work in a Fume Hood

Decontaminate Labware
(Triple Rinse with Solvent)

Dispose of Solid Waste
(Unused compound, contaminated consumables)

Dispose of Liquid Waste
(Solutions, rinsate)

Collect Solvent Rinsate

Label Hazardous Waste Containers

Store in Secondary Containment

Arrange for EHS Pickup

End: Proper Disposal

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of DS18561882.
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To cite this document: BenchChem. [Essential Guide to the Proper Disposal of
DS18561882]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b607206#ds18561882-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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